Cas no 13777-90-7 (3H-Cyclopent[e]azulene)

• Product Name: 3H-Cyclopent[e]azulene
• CAS No: 13777-90-7
• MF: C₁₃H₁₀
• MW: 166.218503475189
• CID: 1246393
• PubChem ID: 13156502
• Update Time: 2025-04-20

3H-Cyclopent[e]azulene Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclopent[e]azulene
• 7H-cyclopenta[e]azulene
• 3H-CYCLOPENTA[E]AZULENE
• DTXSID10522900
• 13777-90-7

• Inchi： 1S/C13H10/c1-4-10-6-2-8-12(10)13-9-3-7-11(13)5-1/h1-6,8-9H,7H2
• InChI Key： BJESAEARLCEYSG-UHFFFAOYSA-N
• SMILES： C12C=CCC=1C=CC=C1C=CC=C21

Computed Properties

• Exact Mass: 166.0783
• Monoisotopic Mass: 166.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0